
An In-depth Technical Guide to
Diphenylcarbazone: Structure, Properties, and

Analytical Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diphenylcarbazone

Cat. No.: B146866 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of diphenylcarbazone, a versatile chemical

compound widely utilized in analytical chemistry. It details its molecular structure, chemical

formula, physicochemical properties, and core applications, with a focus on its role as a

sensitive reagent for the determination of various metal ions.

Molecular Structure and Chemical Formula
Diphenylcarbazone, systematically named 1-anilino-3-phenyliminourea, is an organic

compound belonging to the carbazone group.[1] It is characterized by two phenyl groups

attached to a carbazone moiety.[2] The presence of the hydrazone functional group is central to

its reactivity, particularly its ability to form stable, colored complexes with metal ions.[2]

The molecular formula for diphenylcarbazone is C₁₃H₁₂N₄O.[1][2][3][4][5]

Structural Formula:

Caption: Reaction pathway for the detection of Cr(VI) using diphenylcarbazide.
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Caption: Experimental workflow for spectrophotometric metal ion determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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